5-(4-methoxyphenyl)-2H-1,2,6-thiadiazine-3-carboxylic acid 1,1-dioxide

• IUPAC Name: 5-(4-methoxyphenyl)-1,1-dioxo-2H-1,2,6-thiadiazine-3-carboxylic acid
• InChI: InChI=1S/C11H10N2O5S/c1-18-8-4-2-7(3-5-8)9-6-10(11(14)15)13-19(16,17)12-9/h2-6,13H,1H3,(H,14,15)
• InChI Key: JGXGFDQDXVJUNO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NS(=O)(=O)NC(=C2)C(=O)O
• Molecular Formula: C11H10N2O5S
• DSSTOX Substance ID: DTXSID001147037
• Molecular Weight: 282.27 g/mol
• CAS RN: 1011397-44-6

Description

1,2,5-Thiadiazole 1,1-dioxides are a type of heterocyclic organic compounds that contain both nitrogen and sulfur atoms. They are widely studied in chemistry and material sciences due to their potential use in the construction of functional molecular materials.

Synthesis Analysis

The synthesis of 1,2,5-thiadiazole 1,1-dioxides involves various strategies. For instance, the ring contraction of 3,5-diphenyl-4H-1,2,6-thiadiazin-4-one to 2-benzoyl-4-phenyl-1,2,5-thiadiazol-3(2H)-one 1,1-dioxide is mediated by the treatment with meta-chloroperoxybenzoic acid (m-CPBA) in dichloromethane (DCM).

Molecular Structure Analysis

The molecular structure of 1,2,5-thiadiazole 1,1-dioxides is characterized by the presence of a thiadiazole ring. The bond lengths typical for neutral and anion radical species provide a useful tool for unambiguous assessment of the valence state of the dioxothiadiazole-based compounds.

Chemical Reactions Analysis

1,2,5-Thiadiazole 1,1-dioxides exhibit various chemical reactions. They have the ability to form coordination compounds and can be reduced to their anion radical forms.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,5-thiadiazole 1,1-dioxides are influenced by their molecular structure. They are known for their mesoionic nature, which allows them to cross cellular membranes.

Mechanism of Action

While the specific mechanism of action for “5-(4-methoxyphenyl)-2H-1,2,6-thiadiazine-3-carboxylic acid 1,1-dioxide” is not available, related compounds such as 1,2,5-thiadiazole 1,1-dioxides have been studied for their biological activities.

Future Directions

The future research directions involving these compounds could include the development of new synthetic strategies, exploration of their reactivity, and investigation of their potential applications in various fields.